3-[(4-Chlorophenyl)sulfanylmethyl]-1,4-dihydropyrazol-5-one

• IUPAC Name: 3-[(4-chlorophenyl)sulfanylmethyl]-1,4-dihydropyrazol-5-one
• InChI: InChI=1S/C10H9ClN2OS/c11-7-1-3-9(4-2-7)15-6-8-5-10(14)13-12-8/h1-4H,5-6H2,(H,13,14)
• InChI Key: NWIYVZZDWHHYGV-UHFFFAOYSA-N
• Canonical SMILES: C1C(=NNC1=O)CSC2=CC=C(C=C2)Cl
• Molecular Formula: C10H9ClN2OS
• Molecular Weight: 240.71 g/mol

Description

The compound “3-[(4-Chlorophenyl)sulfanylmethyl]-1,4-dihydropyrazol-5-one” is a chemical compound. It is a part of the 1,3,5-trisubstituted-1H-pyrazoles family. These compounds have excellent fluorescence and better hole transport characteristics, thermal stability, and washing resistance. They can be used as photoluminescent materials, organic nonlinear optical materials, and photorefractive materials.

Synthesis Analysis

The synthesis of 1,3,5-trisubstituted-1H-pyrazoles, which includes our compound of interest, was developed via cyclocondensation in 78–92% yields starting from α, β-unsaturated aldehydes/ketones with substituted phenylhydrazine using vitamin B1 as a catalyst. The reaction has simple operation, metal-free catalysis, acid or base free catalysis.

Molecular Structure Analysis

The crystal structure of the compound 3-(4-chlorophenyl)-1,5-diphenyl-4,5-dihydro-1H-pyrazole (5b) in the orthorhombic space group Pca 21 was presented and formed racemic crystals. Another related compound, 5-[(4-chlorophenyl)sulfanylmethyl]-2-methylpyrazol-3-ol, has been found in complex with human FABP4.

Chemical Reactions Analysis

While specific chemical reactions involving “3-[(4-Chlorophenyl)sulfanylmethyl]-1,4-dihydropyrazol-5-one” are not mentioned in the search results, it’s worth noting that phenolic compounds like “3-(Sulfanylmethyl)phenol” are known to be very reactive towards electrophilic aromatic substitution. They are also known to undergo reactions such as oxidation and hydrolysis.

Future Directions

The future directions for “3-[(4-Chlorophenyl)sulfanylmethyl]-1,4-dihydropyrazol-5-one” and related compounds could involve further exploration of their potential applications in various fields. For instance, 1,3,5-trisubstituted-1H-pyrazoles have been used in certain antidepressants, antihypertensive drug molecules, and anti-arrhythmic. They also have good activities in antibacterial, anticancer, anticonvulsant, antidepressant, and anti-inflammatory. In the textile industry, these compounds have been used as fluorescent whitening agents. In addition, their applications in high-tech fields as laser dyes and fluorescent probes have been developed by leaps and bounds.